molecular formula C18H20ClNO5 B587263 Pyriofenone-13C,d3 CAS No. 1794979-50-2

Pyriofenone-13C,d3

Cat. No. B587263
CAS RN: 1794979-50-2
M. Wt: 369.821
InChI Key: NMVCBWZLCXANER-JVXUGDAPSA-N
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Description

Pyriofenone-13C,d3 is the labelled analogue of Pyriofenone . Pyriofenone is an aryl phenyl ketone fungicide . The IUPAC name for Pyriofenone-13C,d3 is [5-chloro-2-methoxy-4-(trideuterio(1-13C)methyl)pyridin-3-yl]-(2,3,4-trimethoxy-6-methylphenyl)methanone .


Molecular Structure Analysis

The molecular formula of Pyriofenone-13C,d3 is C17[13C]H17D3ClNO5 . The molecular weight is 369.82 . The InChI is InChI=1S/C18H20ClNO5/c1-9-7-12(22-3)16(23-4)17(24-5)13(9)15(21)14-10(2)11(19)8-20-18(14)25-6/h7-8H,1-6H3/i2+1D3 .


Chemical Reactions Analysis

Pyriofenone is a new fungicide developed by Ishihara Sangyo Kaisha, Ltd . It has shown excellent activity against wheat and cucumber powdery mildew and moderate efficacy against rice blast in pot tests .


Physical And Chemical Properties Analysis

Pyriofenone-13C,d3 has a density of 1.2±0.1 g/cm3 . It has a boiling point of approximately 100 °C . The vapour pressure is 1.9 × 10-6 Pa at 25 °C . The Henry’s law constant is 1.9 × 10-4 Pa·m3·mol-1 (by calculation from the water solubility and vapour pressure) .

Safety And Hazards

Pyriofenone was approved on 1 February 2014 by means of Commission Implementing Regulation (EU) No 833/2013 under Regulation (EC) No 1107/2009 . The FQPA Safety Factor (for the protection of infants and children) has been reduced to 1x .

properties

IUPAC Name

[5-chloro-2-methoxy-4-(trideuterio(113C)methyl)pyridin-3-yl]-(2,3,4-trimethoxy-6-methylphenyl)methanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20ClNO5/c1-9-7-12(22-3)16(23-4)17(24-5)13(9)15(21)14-10(2)11(19)8-20-18(14)25-6/h7-8H,1-6H3/i2+1D3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NMVCBWZLCXANER-JVXUGDAPSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1C(=O)C2=C(C(=CN=C2OC)Cl)C)OC)OC)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[2H][13C]([2H])([2H])C1=C(C(=NC=C1Cl)OC)C(=O)C2=C(C(=C(C=C2C)OC)OC)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20ClNO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Pyriofenone-13C,d3

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